Cas no 267228-70-6 (Azane;[(2R)-1-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] (E)-octadec-9-enoate)

• Product Name: Azane;[(2R)-1-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] (E)-octadec-9-enoate
• CAS No: 267228-70-6
• MF: C₄₀H₈₀NO₁₀P
• MW: 766.03767490387
• CID: 2847492
• PubChem ID: 71311898
• Update Time: 2024-10-30

Azane;[(2R)-1-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] (E)-octadec-9-enoate Chemical and Physical Properties

Names and Identifiers

• Azane;[(2R)-1-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] (E)-octadec-9-enoate
• azane,[(2R)-1-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] (E)-octadec-9-enoate
• 267228-70-6
• DTXSID10746684
• WFYVYFVKHCDATR-XEEZHEAGSA-N
• (19R)-22,25,26-Trihydroxy-16,22-dioxo-17,21,23-trioxa-22lambda~5~-phosphahexacosan-19-yl (9E)-octadec-9-enoate--ammonia (1/1)
• 1-PALMITOYL-2-OLEOYL-SN-GLYCERO-3-PHOSPHOGLYCEROL, AMMONIUM SALT

• Inchi： 1S/C40H77O10P.H3N/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-40(44)50-38(36-49-51(45,46)48-34-37(42)33-41)35-47-39(43)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2;/h17-18,37-38,41-42H,3-16,19-36H2,1-2H3,(H,45,46);1H3/b18-17+;/t37?,38-;/m1./s1
• InChI Key： WFYVYFVKHCDATR-XEEZHEAGSA-N
• SMILES： P(=O)(O)(OCC(CO)O)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C/CCCCCCCC)=O.N

Computed Properties

• Exact Mass: 765.55198475g/mol
• Monoisotopic Mass: 765.55198475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 41
• Complexity: 868
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150

Experimental Properties

• Solubility: chloroform: soluble20mg/mL, clear, colorless

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoglycerols Phosphatidylglycerols